Cas no 36148-89-7 (Amphotericin B methyl ester)
Amphotericin B methyl ester structure
Product Name:Amphotericin B methyl ester
CAS No:36148-89-7
MF:C48H75NO17
MW:938.105616807938
CID:307425
PubChem ID:11968030
Update Time:2025-04-19
Amphotericin B methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Amphotericin B, methylester
- Amb
- METHYLAMPHOTERICIN B
- Amphotericin B methyl ester
- methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
- Q27225718
- UNII-074Z98YIW3
- SCHEMBL20988147
- 36148-89-7
- Amphotericin B Methyl Ester 90per cent
- 074Z98YIW3
- Amphotericin B Methyl Ester 90%
- DTXSID701009331
- CS-0111429
- UAZIZEMIKKIBCA-TYVGYKFWSA-N
- CHEMBL321176
- HY-135327
- Amphotericin B Me Ester
- methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
- CHEBI:277842
- AmphotericinB
- G16000
-
- Inchi: 1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)62-5)38(55)27-48(61,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59,61H,20-27,49H2,1-5H3/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
- InChI Key: UAZIZEMIKKIBCA-TYVGYKFWSA-N
- SMILES: O1[C@H]2C[C@H](C=CC=CC=CC=CC=CC=CC=C[C@H](C)[C@H]([C@@H](C)[C@H](C)OC(C[C@@H](C[C@@H](CC[C@H]([C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)OC)O)O)O)O)O)O)O)=O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|
Computed Properties
- Exact Mass: 937.50300
- Monoisotopic Mass: 937.503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 66
- Rotatable Bond Count: 4
- Complexity: 1680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 309A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 1102.6°Cat760mmHg
- Flash Point: 620.6°C
- Refractive Index: 1.602
- PSA: 308.61000
- LogP: 1.50040
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Amphotericin B methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Amphotericin B methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-135327-50mg |
Amphotericin B methyl ester |
36148-89-7 | 70.64% | 50mg |
¥4600 | 2023-08-31 | |
| MedChemExpress | HY-135327-100mg |
Amphotericin B methyl ester |
36148-89-7 | 70.64% | 100mg |
¥7300 | 2023-08-31 | |
| ChemScence | CS-0111429-50mg |
Amphotericin B methyl ester |
36148-89-7 | 50mg |
$220.0 | 2021-09-02 | ||
| ChemScence | CS-0111429-100mg |
Amphotericin B methyl ester |
36148-89-7 | 100mg |
$350.0 | 2021-09-02 | ||
| Biosynth | LBA14889-5 mg |
Amphotericin B methyl ester |
36148-89-7 | 5mg |
$231.00 | 2023-01-04 | ||
| Biosynth | LBA14889-10 mg |
Amphotericin B methyl ester |
36148-89-7 | 10mg |
$369.60 | 2023-01-04 | ||
| Biosynth | LBA14889-25 mg |
Amphotericin B methyl ester |
36148-89-7 | 25mg |
$693.00 | 2023-01-04 | ||
| Biosynth | LBA14889-50 mg |
Amphotericin B methyl ester |
36148-89-7 | 50mg |
$1,109.00 | 2023-01-04 | ||
| Biosynth | LBA14889-100 mg |
Amphotericin B methyl ester |
36148-89-7 | 100MG |
$1,774.00 | 2023-01-04 | ||
| TRC | A634255-100mg |
Amphotericin B Methyl Ester (>80%) |
36148-89-7 | 100mg |
$ 227.00 | 2023-04-19 |
Amphotericin B methyl ester Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
36148-89-7 (Amphotericin B methyl ester) Related Products
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- 12633-72-6(Amphotericin)
- 52539-60-3(butyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19Z,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,3)
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